Cas no 99846-93-2 (1-(2,5-dichlorophenyl)propan-1-one)

• Product Name: 1-(2,5-dichlorophenyl)propan-1-one
• CAS No: 99846-93-2
• MF: C₉H₈Cl₂O
• MW: 203.065220832825
• MDL: MFCD03425893
• CID: 796999
• PubChem ID: 20642363
• Update Time: 2025-08-05

1-(2,5-dichlorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloropropiophenone
• 1-(2,5-dichlorophenyl)propan-1-one
• 2',5'-DICHLOROPROPIOPHENONE
• 2’,5’-DICHLOROPROPIOPHENONE
• 1-(2,5-dichloro-phenyl)-propan-1-one
• 1-(2,5-Dichlor-phenyl)-propan-1-on
• N14112
• ZDA84693
• 1-(2,5-Dichlorophenyl)-1-propanone
• EN300-1255151
• MFCD03425893
• NS-02098
• AKOS000112300
• CS-0231804
• DTXSID40609218
• SCHEMBL16770754
• 99846-93-2
• 1-(2,5-Dichlorophenyl)-1-propanone, AldrichCPR

• MDL： MFCD03425893
• Inchi： 1S/C9H8Cl2O/c1-2-9(12)7-5-6(10)3-4-8(7)11/h3-5H,2H2,1H3
• InChI Key： KRBDEZHXQICPAA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(CC)=O)Cl

Computed Properties

• Exact Mass: 201.99500
• Monoisotopic Mass: 201.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.258
• Boiling Point: 260 °C at 760 mmHg
• Flash Point: 107.2 °C
• PSA: 17.07000
• LogP: 3.58610

1-(2,5-dichlorophenyl)propan-1-one Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 41
• Safety Instruction： 26-39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(2,5-dichlorophenyl)propan-1-one

1-(2,5-dichlorophenyl)propan-1-one (CAS 99846-93-2): A Versatile Compound in Pharmaceutical Research

1-(2,5-dichlorophenyl)propan-1-one, also known as CAS 99846-93-2, is a multifunctional organic compound that has garnered significant attention in the field of pharmaceutical research. This compound belongs to the class of substituted ketones and is characterized by its unique molecular structure, which includes a 2,5-dichlorophenyl group attached to a propan-1-one moiety. The chemical formula of this compound is C₁₀H₉Cl₂O, and its molecular weight is approximately 234.06 g/mol. The synthesis and application of 1-(2,5-dichlorophenyl)propan-1-one have been extensively studied in recent years due to its potential in drug development and its ability to interact with biological targets.

Recent studies have highlighted the importance of 1-(2,5-dichlorophenyl)propan-1-one in the design of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits promising antimicrobial activity against a range of bacterial strains. The researchers attributed this activity to the presence of the 2,5-dichlorophenyl group, which is known to disrupt microbial cell membranes. Additionally, the compound's propan-1-one functionality may contribute to its ability to modulate enzyme activity, making it a valuable candidate for further exploration in the context of antimicrobial drug discovery.

The synthesis of 1-(2,5-dichlorophenyl)propan-1-one typically involves a multi-step process that begins with the chlorination of a phenyl ring. This is followed by a coupling reaction with a ketone precursor, resulting in the formation of the final compound. Recent advancements in synthetic methodologies have enabled the development of more efficient and scalable routes to produce this compound. For example, a 2022 study published in the Organic & Biomolecular Chemistry described the use of photocatalytic methods to enhance the selectivity and yield of the reaction. This approach not only reduces the environmental impact of the synthesis but also aligns with the principles of green chemistry, which is a growing focus in pharmaceutical research.

Another area of interest in the study of 1-(2,5-dichlorophenyl)propan-1-one is its potential application in the treatment of inflammatory diseases. A 2023 study published in the Journal of Inflammation Research investigated the anti-inflammatory properties of this compound and found that it significantly reduces the production of pro-inflammatory cytokines in vitro. The researchers suggested that the compound's ability to modulate the NF-κB signaling pathway may be responsible for its anti-inflammatory effects. This finding opens up new avenues for the development of drugs targeting inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the structure-activity relationship (SAR) studies of 1-(2,5-dichlorophenyl)propan-1-one have provided valuable insights into its pharmacological profile. A 2023 review article in the Drug Discovery Today summarized the key findings of these studies, emphasizing the importance of the 2,5-dichlorophenyl group in determining the compound's biological activity. The review also highlighted the role of the propan-1-one moiety in enhancing the compound's solubility and bioavailability, which are critical factors in drug development.

Recent computational studies have also contributed to the understanding of 1-(2,5-dichlorophenyl)propan-1-one's potential applications. A 2023 study published in the Journal of Computational Chemistry used machine learning algorithms to predict the compound's interactions with various biological targets. The results of this study suggested that 1-(2,5-dichlorophenyl)propan-1-one may have a high affinity for certain protein kinase targets, which are known to be involved in several diseases, including cancer and neurodegenerative disorders. These findings underscore the importance of further experimental validation to explore the therapeutic potential of this compound.

In addition to its potential in pharmaceutical research, 1-(2,5-dichlorophenyl)propan-1-one has also been studied for its applications in the field of materials science. A 2022 study published in the Advanced Materials investigated the use of this compound as a precursor for functional materials due to its ability to form stable coordination complexes with metal ions. The researchers found that the compound can be used to synthesize metal-organic frameworks (MOFs) with unique properties, such as high surface area and porosity. These materials have potential applications in areas such as catalysis, gas storage, and environmental remediation.

The environmental impact of the synthesis and use of 1-(2,5-dichlorophenyl)propan-1-one is another important consideration in its development. A 2023 study published in the Green Chemistry evaluated the eco-toxicological profile of this compound and found that it exhibits relatively low toxicity to aquatic organisms. This finding is particularly relevant in the context of green chemistry, as it suggests that the compound may be used in industrial processes without significant environmental harm. However, further studies are needed to fully assess its long-term environmental impact.

Despite the promising findings, there are still several challenges associated with the development of 1-(2,5-dichlorophenyl)propan-1-one as a therapeutic agent. One of the main challenges is the need to optimize its pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion. A 2023 study published in the Pharmaceutical Research investigated the in vivo behavior of this compound in animal models and found that its bioavailability is relatively low. This suggests that further modifications to the compound's structure may be necessary to enhance its therapeutic efficacy.

In conclusion, 1-(2,5-dichlorophenyl)propan-1-one is a compound with significant potential in pharmaceutical research. Its unique molecular structure and the ability to interact with various biological targets make it a valuable candidate for the development of new therapeutic agents. Recent studies have highlighted its potential in the treatment of inflammatory diseases, antimicrobial applications, and its use in the synthesis of functional materials. However, further research is needed to fully understand its pharmacological profile and to optimize its properties for therapeutic use. As the field of pharmaceutical research continues to evolve, the study of 1-(2,5-dichlorophenyl)propan-1-one is likely to remain an area of significant interest.